Cas no 132605-09-5 (ethyl 2-[(ethylcarbamothioyl)amino]-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-[(ethylcarbamothioyl)amino]-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 132605-09-5
• MF: C₁₅H₂₂N₂O₂S₂
• MW: 326.477381229401
• CID: 1230623
• PubChem ID: 3076848
• Update Time: 2025-04-20

ethyl 2-[(ethylcarbamothioyl)amino]-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(ethylcarbamothioyl)amino]-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• ethyl 2-(ethylcarbamothioylamino)-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• N-[3-(Ethoxycarbonyl)-4-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-N'-ethylcarbamimidothioic acid
• DTXSID70927735
• 132605-09-5
• Benzo(b)thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(((ethylamino)thioxomethyl)amino)-,4-methyl-, ethyl ester
• BRN 4198259

• Inchi： 1S/C15H22N2O2S2/c1-4-16-15(20)17-13-12(14(18)19-5-2)11-9(3)7-6-8-10(11)21-13/h9H,4-8H2,1-3H3,(H2,16,17,20)
• InChI Key： MGKVJBLRZFSFPY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCC2C)NC(NCC)=S

Computed Properties

• Exact Mass: 326.11246
• Monoisotopic Mass: 326.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 439.6°C at 760 mmHg
• Flash Point: 219.6°C
• Refractive Index: 1.609
• PSA: 50.36